Cas no 923571-15-7 (2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one)

2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one structure

923571-15-7 structure

Product Name:2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one

CAS No:923571-15-7

MF:C₁₇H₁₅NO₄

MW:297.305304765701

CID:835539

PubChem ID:69001181

Update Time:2024-10-26

2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 2-isonicotinoyl-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one
- 2-Isonicotinoyl-5,6-dimethoxy-1-indanone
- 2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one (ACI)
- 923571-15-7
- DB-251535
- 5,6-dimethoxy-2-(pyridine-4-carbonyl)-1H-inden-3-ol
- AKOS037649679
- CS-13260
- 4VVU7U36MK
- 5,6-dimethoxy-2-(pyridine-4-carbonyl)-2,3-dihydro-1H-inden-1-one
- 2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one
- 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-
- CS-M0402
- 5,6-DIMETHOXY-2-(PYRIDINE-4-CARBONYL)-2,3-DIHYDROINDEN-1-ONE
- SCHEMBL4318498
- Inchi： 1S/C17H15NO4/c1-21-14-8-11-7-13(16(19)10-3-5-18-6-4-10)17(20)12(11)9-15(14)22-2/h3-6,8-9,13H,7H2,1-2H3
- InChI Key： TYTXFAJJDHEROA-UHFFFAOYSA-N
- SMILES： O=C(C1CC2C(=CC(=C(C=2)OC)OC)C1=O)C1C=CN=CC=1

Computed Properties

Exact Mass: 297.10010796g/mol
Monoisotopic Mass: 297.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 432
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 65.5Å²

2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I31640-1g	2-Isonicotinoyl-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	98%	1g	¥6252.0	2023-09-07
TRC	D474823-1mg	2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one	923571-15-7		1mg	$207.00	2023-05-18
TRC	D474823-10mg	2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one	923571-15-7		10mg	$1642.00	2023-05-18
A2B Chem LLC	AH85150-100mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95	100mg	$858.00	2024-07-18
Aaron	AR00GUOA-10mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95%	10mg	$326.00	2024-07-18
Aaron	AR00GUOA-25mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95%	25mg	$556.00	2024-07-18
Aaron	AR00GUOA-100mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95%	100mg	$926.00	2024-07-18
A2B Chem LLC	AH85150-10mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95%+	10mg	$360.00	2024-07-18
A2B Chem LLC	AH85150-25mg	2-isonicotinoyl-5,6-diMethoxy-2,3-dihydro-1H-inden-1-one	923571-15-7	95%+	25mg	$610.00	2024-07-18

2,3-Dihydro-5,6-dimethoxy-2-(4-pyridinylcarbonyl)-1H-inden-1-one Production Method

Production Method 1

2459-09-8

2107-69-9

923571-15-7

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol , Toluene ; 10 min, rt; rt → 85 °C; 85 °C → 103 °C; 2 h, reflux; 0.5 h, reflux → rt

Reference

: Process for preparation of donepezil and hydrates of donepezil

, World Intellectual Property Organization, , ,

Production Method 2

13841-66-2

2107-69-9

923571-15-7

Reaction Conditions

1.1 Solvents: Methanol , Toluene ; 10 min, rt
1.2 Reagents: Sodium methoxide ; 84 - 85 °C; 2 h, 101 - 103 °C; 30 min, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 4.5, rt

Reference

: Process for the preparation of 2-((1-benzylpiperidin-4-yl)methyl-5,6-dimethoxy-2,3-dihydroinden-1-one hydrochloride

Anonymous, IP.com Journal, 2011, 11,